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Compound of Interest

Compound Name: L-ORNITHINE:HCL (1,2-13C2)
Cat. No.: B1579902
Get Quote
\ J

Core Directive: The Dual-Risk Framework

Handling L-Ornithine:HCI (1,2-13C2) presents a unique laboratory challenge. Unlike high-
hazard toxins where the primary goal is protecting the operator, stable isotope handling
requires a dual-risk framework:

o Operator Safety (Standard): L-Ornithine HCl is a mild irritant. The Hydrochloride salt form is
hygroscopic and acidic upon contact with mucous membranes.

« |sotope Integrity (Critical): The 1,2-13C2 labeling is high-value and scientifically sensitive.
The primary operational risk is biological cross-contamination. Human skin and hair are rich
in natural abundance amino acids (keratin). A single microscopic flake of skin falling into your
sample can skew Mass Spectrometry (MS) or NMR isotopic enrichment data, rendering the
expensive reagent useless.

This guide prioritizes Isotope Hygiene alongside Personal Safety.

Risk Assessment & Hazard Profile
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Parameter

Specification

Operational Implication

CAS Number

3184-13-2 (Unlabeled parent)

Reference for chemical
properties.[1][2][3]1[4]

Isotope Status

STABLE (Non-Radioactive)

DO NOT discard in radioactive
waste. No Geiger counter

required.

GHS Classification

Eye Irrit.[2][3][4][5][6] 2A; Skin
Irrit. 2

Causes serious eye irritation.

Causes skin irritation.[6]

Physical State

Crystalline Powder

High dust potential; inhalation
risk.[6]

Chemical Nature

Hygroscopic HCI Salt

Absorbs atmospheric moisture
rapidly; becomes sticky and

acidic.

Critical Note: While not radioactive, this material is often used in labs that also handle

radiotracers (e.g.,

). Ensure strict segregation of glassware to prevent "hot" contamination of this

stable isotope.

PPE Matrix: Activity-Based Protection

Do not use a "one size fits all* approach. Scale your PPE based on the specific manipulation.
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Protective Layer

Activity A: Storage &
Transport (Sealed
Containers)

Activity B: Weighing
& Aliquoting (Open
Powder)

Activity C:
Solubilization &
Injection (Liquid

Phase)
) N95 Respirator or
) Surgical Mask Fume Hood
Respiratory i Fume Hood Sash at
(Optional) (Recommended)

safe height

Ocular

Safety Glasses (Side
shields)

Chemical Splash
Goggles

Safety Glasses (Side
shields)

Dermal (Hands)

Single Nitrile Gloves

Double Nitrile Gloves

(Long cuff)

Single Nitrile Gloves

Tyvek® Sleeves or

Body Standard Lab Coat Standard Lab Coat
Cleanroom Coat
Prevents inhalation of _
) ) o Splash protection;
_ Basic mechanical acidic dust; protects
Rationale prevents sample

protection.[5][7]

sample from skin

flakes.

contamination.[8]

The "Clean Glove" Protocol (Crucial for Isotope Integrity)

o Material: Use Nitrile only. Latex gloves are derived from natural rubber proteins and can shed

amino acid residues that interfere with high-sensitivity MS analysis of L-Ornithine.

e Technique: When weighing, wear two pairs. Strip the outer pair immediately if you touch a

non-sterile surface (door handle, face, keyboard) before touching the spatula or weighing

boat.

Operational Workflow: Step-by-Step
Phase 1: Preparation & Environment

 Static Control: Dry amino acid powders are prone to static charge, causing "fly-away"

powder.
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o Action: Use an ionizing anti-static gun on the weighing boat and spatula before opening
the vial.

o Humidity Control: The HCI salt is hygroscopic.

o Action: Allow the refrigerated vial to equilibrate to room temperature in a desiccator before
opening to prevent condensation inside the product vial.

Phase 2: Weighing (The Critical Step)

e Don PPE: Put on safety glasses and double nitrile gloves.
e Setup: Place a clean weighing boat on the microbalance. Tare.

o Transfer: Open the vial. Using a dedicated, ethanol-cleaned stainless steel spatula, transfer
the required amount.

o Precaution: Do not hover your head/hair over the open vial.

» Reseal: Immediately recap the stock vial. Parafilm is recommended for long-term storage to
exclude moisture.

Phase 3: Solubilization

» Solvent Choice: L-Ornithine HCl is highly soluble in water (>500 mg/mL).[1]

o Dissolution: Add solvent (e.g., HPLC-grade water or buffer) directly to the weighing boat or
transfer powder to a volumetric flask first.

o Note: The solution will be slightly acidic (pH ~5-6). If using for cell culture, buffering
(HEPES/PBS) is required immediately.

Visualization: Decision Logic & Workflow
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START: Handling L-Ornithine:HCI (13C2)

Determine Physical State

Solid / Powder Form Liquid / Solubilized

RISK: Dust Inhalation & RISK: Acidic Splash &

Moisture Absorption Cross-Contamination
REQUIRED PPE: REQUIRED PPE:
- N95 or Fume Hood - Safety Glasses

- Double Nitrile Gloves - Single Nitrile Gloves

- Splash Goggles - Lab Coat
ACTION: Anti-static Gun + ACTION: Buffer Adjustment (pH)

Rapid Weighing (Hygroscopic) + Sterile Filtration

DISPOSAL: Chemical Waste
(Non-Radioactive)

MS / NMR Analysis

Click to download full resolution via product page

Figure 1: Decision logic for PPE selection and handling based on the physical state of the
isotope.

Disposal & Emergency Response
Disposal Protocol
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¢ Classification: Non-hazardous chemical waste.

» Radioactivity:NONE. Do not place in radioactive waste bins; this incurs unnecessary
disposal costs and regulatory confusion.

e Stream:
o Solids: Solid chemical waste container.

o Liquids: Agueous waste container (verify pH is 5-9 before dumping, or use Acidic Waste
stream).

Emergency First Aid

 Inhalation: Remove victim to fresh air.[3][4][9] The HCI salt can cause coughing; if symptoms
persist, seek medical attention.

o Eye Contact: Rinse cautiously with water for 15 minutes.[4][6] Remove contact lenses if
present.[3][4]

o Spill Cleanup:
o Dampen a paper towel (do not sweep dry dust).
o Wipe up the spill.

o Clean surface with 70% Ethanol to remove sticky residue.

References

» National Center for Biotechnology Information (NCBI). (2023). PubChem Compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579902?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

